Cas no 112328-41-3 (2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-methylphenyl)azo]-)

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-methylphenyl)azo]-
• CAS No: 112328-41-3
• MF: C₁₁H₁₀N₄O₃
• MW: 246.222101688385
• CID: 1200274
• PubChem ID: 13955409
• Update Time: 2025-04-20

2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-methylphenyl)azo]- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-methylphenyl)azo]-
• 5-[(3-methylphenyl)diazenyl]-1,3-diazinane-2,4,6-trione
• 112328-41-3
• 5-[(E)-(3-Methylphenyl)diazenyl]pyrimidine-2,4,6(1H,3H,5H)-trione
• DTXSID60553249

• Inchi： 1S/C11H10N4O3/c1-6-3-2-4-7(5-6)14-15-8-9(16)12-11(18)13-10(8)17/h2-5,8H,1H3,(H2,12,13,16,17,18)/b15-14+
• InChI Key： YXIYXWPVQUFCOB-CCEZHUSRSA-N
• SMILES： O=C1C(C(NC(N1)=O)=O)/N=N/C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 246.07529019g/mol
• Monoisotopic Mass: 246.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 100Ų